4-cyclobutyl-6-[4-(3-methoxyphenyl)piperazin-1-yl]-2-methylpyrimidine

• IUPAC Name: 4-cyclobutyl-6-[4-(3-methoxyphenyl)piperazin-1-yl]-2-methylpyrimidine
• InChI: InChI=1S/C20H26N4O/c1-15-21-19(16-5-3-6-16)14-20(22-15)24-11-9-23(10-12-24)17-7-4-8-18(13-17)25-2/h4,7-8,13-14,16H,3,5-6,9-12H2,1-2H3
• InChI Key: MXYVLMABSAUOCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=CC(=CC=C3)OC)C4CCC4
• Molecular Formula: C20H26N4O
• Molecular Weight: 338.4 g/mol
• CAS No.: 2640945-59-9

Description

4-Cyclobutyl-6-[4-(3-methoxyphenyl)piperazin-1-yl]-2-methylpyrimidine is a pyrimidine-based compound featuring a cyclobutyl substituent at the 4-position, a methyl group at the 2-position, and a 4-(3-methoxyphenyl)piperazine moiety at the 6-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-cyclobutyl-6-[4-(3-methoxyphenyl)piperazin-1-yl]-2-methylpyrimidine typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes:

Formation of the Pyrimidine Core: The pyrimidine core can be synthesized through a condensation reaction between a suitable diketone and a guanidine derivative under acidic or basic conditions.

Introduction of the Cyclobutyl Group: The cyclobutyl group can be introduced via a cycloaddition reaction or through the use of cyclobutyl halides in a nucleophilic substitution reaction.

Attachment of the Piperazine Moiety: The piperazine moiety, substituted with a methoxyphenyl group, can be attached to the pyrimidine core through a nucleophilic aromatic substitution reaction.

Final Functionalization:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors for better control of reaction conditions, as well as the implementation of purification techniques such as recrystallization, chromatography, and distillation.

Chemical Reactions Analysis

Types of Reactions

4-cyclobutyl-6-[4-(3-methoxyphenyl)piperazin-1-yl]-2-methylpyrimidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, potentially leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, which may reduce any carbonyl groups present in the molecule.

Hydrolysis: The compound can undergo hydrolysis under acidic or basic conditions, leading to the cleavage of certain bonds and formation of smaller fragments.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, or hydrogen peroxide under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, or catalytic hydrogenation.

Substitution: Alkyl halides, aryl halides, or sulfonates in the presence of a base or catalyst.

Hydrolysis: Acidic (HCl, H2SO4) or basic (NaOH, KOH) aqueous solutions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases, including neurological disorders and cardiovascular diseases.

Industry: Used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-cyclobutyl-6-[4-(3-methoxyphenyl)piperazin-1-yl]-2-methylpyrimidine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes, receptors, or ion channels. The compound’s structure allows it to fit into the active sites of these targets, modulating their activity and leading to various physiological effects. The exact pathways involved can vary, but common mechanisms include inhibition of enzyme activity, receptor antagonism, or modulation of signal transduction pathways.

Comparison with Similar Compounds

Table 1: Comparison of Pyrimidine-Piperazine Derivatives

Compound Name / ID	Substituents on Pyrimidine/Piperazine	Key Properties (NMR, Solubility, Activity)	Reference
D11 ()	3-Methoxyphenyl on piperazine	$^{1}\text{H NMR}$ δ 7.25–6.75 (aromatic protons), $^{13}\text{C NMR}$ δ 159.2 (C-OCH$_3$)
Letermovir ()	3-Methoxyphenylpiperazine on quinazoline	Molecular weight 572.55, very low water solubility; antiviral (CMV prophylaxis)
Compound 10k ()	Chloro/trifluoromethylphenyl on piperazine	ESI-MS m/z 582.1 [M+H]$^+$, 91.5% yield
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine ()	Piperidine instead of piperazine	Crystallized structure with N–H···N hydrogen bonding; no bioactivity reported

Key Observations :

• Electron-Donating Groups (e.g., 3-OCH$_3$) : The 3-methoxyphenyl group (as in D11 and Letermovir) enhances aromatic π-stacking and hydrogen bonding, critical for receptor binding. In D11, the methoxy group’s $^{13}\text{C}$ shift at δ 159.2 aligns with similar compounds in , suggesting predictable electronic environments .
• Substituent Position : The 6-position on pyrimidine (as in the target compound) is sterically accessible for piperazine attachment, a design feature shared with Letermovir’s quinazoline scaffold .
• Biological Implications : Letermovir’s clinical success as a CMV inhibitor highlights the therapeutic relevance of 3-methoxyphenylpiperazine motifs in antiviral scaffolds, though pyrimidine analogs may differ in target specificity .

Piperazine-Linked Heterocycles

Piperazine is a flexible linker in drug design. Comparisons include:

• SHELX-Refined Structures () : Piperazine-containing compounds often exhibit planar heterocyclic cores (e.g., pyrimidine in ), stabilized by crystallographic packing forces. The target compound’s cyclobutyl group may introduce steric hindrance, reducing conformational flexibility compared to unsubstituted analogs .
• Patent Derivatives (): Sodium 2-[(4S)-8-fluoro-2-[4-(3-methoxyphenyl)piperazin-1-yl]-3-[2-methoxy-5-(trifluoromethyl)phenyl]-4H-quinazolin-4-yl]acetate monohydrate shares the 3-methoxyphenylpiperazine group but incorporates fluorinated and quinazoline elements, enhancing metabolic stability .

Biological Activity

4-Cyclobutyl-6-[4-(3-methoxyphenyl)piperazin-1-yl]-2-methylpyrimidine is a complex organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, including mechanisms of action, therapeutic applications, and comparative studies with related compounds.

Molecular Structure and Characteristics

Property	Value
Molecular Formula	C19H24N4O
Molecular Weight	324.4 g/mol
IUPAC Name	4-cyclobutyl-6-[4-(3-methoxyphenyl)piperazin-1-yl]pyrimidine
InChI Key	XDBIIHIROFIDLW-UHFFFAOYSA-N
Canonical SMILES	COC1=CC=CC(=C1)N2CCN(CC2)C3=NC=NC(=C3)C4CCC4

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions, such as the cyclization of 1,2-diamine derivatives with sulfonium salts, followed by selective intramolecular cyclization reactions.

The biological activity of 4-cyclobutyl-6-[4-(3-methoxyphenyl)piperazin-1-yl]-2-methylpyrimidine primarily involves its interaction with specific molecular targets. Notably, it has been shown to inhibit acetylcholinesterase (AChE), an enzyme responsible for the breakdown of acetylcholine in the brain. By inhibiting AChE, this compound can potentially increase acetylcholine levels, which may enhance cognitive functions and provide therapeutic effects in neurodegenerative diseases such as Alzheimer's disease.

Neuropharmacological Effects

Research indicates that compounds with similar structures exhibit significant neuropharmacological effects. For instance, studies have demonstrated that derivatives containing piperazine moieties can influence serotonin and dopamine receptors, which are critical in mood regulation and cognitive processes . The specific combination of the methoxyphenyl group and piperazine in this compound suggests potential antidepressant or anxiolytic properties.

Antimicrobial Properties

Compounds with similar structural features have also been evaluated for their antimicrobial activity. Some studies indicate that piperazine-containing compounds can exhibit antibacterial and antifungal effects, which may be attributed to their ability to disrupt microbial cell membranes or inhibit essential enzymes .

Similar Compounds

To better understand the unique properties of 4-cyclobutyl-6-[4-(3-methoxyphenyl)piperazin-1-yl]-2-methylpyrimidine, it is useful to compare it with similar compounds:

Compound Name	Key Features
4-Cyclobutyl-6-(piperazin-1-yl)pyrimidine	Lacks methoxyphenyl group; lower potential for AChE inhibition.
Pyridazinones with (4-methoxyphenyl)piperazine	Shares methoxyphenyl-piperazine structure but differs in core heterocycle; potential for similar biological activities.

The presence of the methoxyphenyl group in 4-cyclobutyl-6-[4-(3-methoxyphenyl)piperazin-1-yl]-2-methylpyrimidine enhances its biological activity compared to its analogs.